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Compound of Interest

Compound Name: 2',5'-Difluoropropiophenone

Cat. No.: B1295022 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2',5'-Difluoropropiophenone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is paramount for successful synthesis,

formulation, and application. This technical guide provides a detailed overview of the core

physical characteristics of 2',5'-Difluoropropiophenone, a key intermediate in the synthesis of

various pharmaceuticals and agrochemicals.[1][2][3]

Core Physical Properties
2',5'-Difluoropropiophenone is a fluorinated aromatic ketone.[4][5] Its physical state under

standard conditions is a colorless to light yellow liquid.[1][2][3] The presence of the fluorine

atoms and the carbonyl group significantly influences its physical properties, such as polarity,

boiling point, and solubility.[4][6]

Data Summary
The following table summarizes the key quantitative physical properties of 2',5'-
Difluoropropiophenone.
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Property Value Source(s)

Molecular Formula C₉H₈F₂O [1][2][3][7]

Molecular Weight 170.16 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1][2][3]

Boiling Point
~150-155 °C (at atmospheric

pressure)
[1]

68-76 °C (at 5 mmHg) [2][3]

Density 1.193 g/cm³ [1]

Solubility in Water Low [1]

Solubility in Organic Solvents Soluble in ethanol and ether [1]

Refractive Index 1.486 [1]

Flash Point 39-40 °C (at 0.5 mmHg) [1]

CAS Number 29112-90-1 [1][2][3][7]

Experimental Protocols
The following sections detail the methodologies for determining key physical properties of 2',5'-
Difluoropropiophenone. These protocols are based on standard laboratory practices for

characterizing liquid organic compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. For a compound like 2',5'-Difluoropropiophenone, which has a

relatively high boiling point at atmospheric pressure, vacuum distillation is often employed to

prevent decomposition.

Methodology:

Apparatus Setup: Assemble a standard distillation apparatus, including a round-bottom flask,

a distillation head with a thermometer, a condenser, and a receiving flask. For vacuum
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distillation, connect the apparatus to a vacuum pump with a manometer to monitor the

pressure.

Sample Preparation: Place a small volume of 2',5'-Difluoropropiophenone and a boiling

chip into the round-bottom flask.

Distillation: Begin heating the flask gently. If performing a vacuum distillation, ensure the

system is sealed and the desired pressure is achieved before heating.

Data Recording: Record the temperature at which the liquid is actively boiling and

condensing, and the corresponding pressure. The boiling point is the temperature at which a

steady stream of distillate is collected.

Determination of Solubility
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. The general principle is "like dissolves like," meaning polar

compounds tend to dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[6]

Methodology:

Solvent Selection: Prepare test tubes containing 1 mL of various solvents, including water

(polar, protic), ethanol (polar, protic), and diethyl ether (nonpolar).

Sample Addition: To each test tube, add a small, measured amount of 2',5'-
Difluoropropiophenone (e.g., 10 mg or a few drops).

Observation: Vigorously shake each test tube and observe whether the compound dissolves

completely, partially, or not at all.

Classification:

Soluble: The compound forms a clear, homogeneous solution.

Partially Soluble: Some of the compound dissolves, but a solid or separate liquid phase

remains.

Insoluble: The compound does not dissolve and remains as a distinct phase.
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Role in Organic Synthesis
2',5'-Difluoropropiophenone is a valuable building block in organic synthesis, particularly for

introducing a difluorophenyl group into a larger molecule. Its reactivity is centered around the

carbonyl group and the activated aromatic ring.

The following diagram illustrates a generalized workflow where 2',5'-Difluoropropiophenone
serves as a key intermediate in the synthesis of more complex molecules, such as active

pharmaceutical ingredients (APIs).
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Conceptual Workflow: 2',5'-Difluoropropiophenone in Synthesis
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Caption: Role of 2',5'-Difluoropropiophenone as a synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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